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Compound of Interest

Compound Name: TP-472N

Cat. No.: B1653977 Get Quote

This document provides essential guidance on the proper disposal procedures for TP-472N, a

negative control compound for the BRD9/7 probe TP-472. Adherence to these procedures is

critical for maintaining laboratory safety and environmental compliance. The information is

intended for researchers, scientists, and drug development professionals familiar with handling

chemical reagents.

Chemical and Physical Properties
A summary of the known properties of TP-472N is provided below. This information is crucial

for a comprehensive understanding and safe handling of the compound.
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Property Value Reference

Chemical Name

2-(4-

(cyclopropoxymethoxy)phenyl)

-5-methylpyrrolo[1,2-

a]pyrimidin-7(1H)-one

InChIKey
IDQWBZAMTQTECP-

UHFFFAOYSA-N

Molecular Formula C₁₉H₁₈N₂O₂

Purity

Not specified, but is the

negative control for TP-472

which has ≥98% purity

Formulation Solid

Solubility
Not specified for TP-472N. TP-

472 is soluble in DMSO.

Pre-Disposal and Handling Precautions
Before beginning any disposal process, ensure that all relevant safety precautions are in place.

This includes the use of appropriate Personal Protective Equipment (PPE) and adherence to

standard laboratory safety protocols.

Personal Protective Equipment (PPE):

Eye Protection: Wear NIOSH-approved safety goggles or a face shield.

Hand Protection: Use heavy rubber gloves.

Respiratory Protection: To prevent inhalation of dust, use a NIOSH-approved self-contained

breathing apparatus or a respirator, especially in poorly ventilated areas.

Protective Clothing: Wear appropriate protective clothing, such as a lab coat and rubber

boots, to prevent skin contact.

Handling:
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Avoid creating and inhaling dust.

Ensure adequate ventilation in the work area.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling.

Facilities should be equipped with an eyewash station and a safety shower.

Step-by-Step Disposal Procedure
The primary method for the disposal of TP-472N is to treat it as chemical waste and dispose of

it in accordance with all applicable local, state, and federal regulations.

Containment:

Carefully collect any spilled material.

Transfer the waste, including any contaminated materials (e.g., weighing paper, gloves),

into a designated and clearly labeled chemical waste container.

Labeling:

Clearly label the chemical waste container with the full chemical name ("TP-472N") and

any other information required by your institution's environmental health and safety (EHS)

department.

Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials pending pickup by your institution's EHS or a licensed chemical waste disposal

contractor.

Disposal:

Arrange for the disposal of the chemical waste through your institution's EHS-approved

waste management program. Do not dispose of TP-472N in standard trash or down the
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drain.

Emergency Procedures
In the event of accidental exposure or a spill, follow these emergency procedures:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes while

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Wash the affected skin area immediately with soap and plenty of water for at

least 15 minutes. Remove any contaminated clothing and wash it before reuse. If symptoms

develop, seek medical attention.

Ingestion: If the person is conscious, wash out their mouth with water. Do not induce

vomiting unless directed by medical personnel. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of TP-472N.

To cite this document: BenchChem. [Proper Disposal of TP-472N: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1653977#tp-472n-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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